(2E,7Z)-Tetradecadienoyl-CoA

• Molecular Formula: C35H58N7O17P3S
• Molecular Weight: 973.9 g/mol
• InChI: InChI=1S/C35H58N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-26(44)63-19-18-37-25(43)16-17-38-33(47)30(46)35(2,3)21-56-62(53,54)59-61(51,52)55-20-24-29(58-60(48,49)50)28(45)34(57-24)42-23-41-27-31(36)39-22-40-32(27)42/h9-10,14-15,22-24,28-30,34,45-46H,4-8,11-13,16-21H2,1-3H3,(H,37,43)(H,38,47)(H,51,52)(H,53,54)(H2,36,39,40)(H2,48,49,50)/b10-9-,15-14+/t24-,28-,29-,30+,34-/m1/s1
• InChIKey: MWKSUVQQMPJTPP-DTPVMWFYSA-N

2E,7Z-Tetradecadienoyl-CoA Overview

(2E,7Z)-Tetradecadienoyl-CoA is a long-chain polyunsaturated fatty acyl-CoA ester (C14:2, Δ2,7) characterized by a 2E,7Z stereochemical configuration and a molecular weight of 973.86 g/mol . This 2,3-trans-enoyl-CoA derivative is an activated metabolic intermediate in the β-oxidation of unsaturated fatty acids with odd-numbered double bonds, and is distinguished from its saturated, monounsaturated, and positional-isomeric analogs by precise double bond placement and geometry that determine enzyme recognition and metabolic routing [1].

✓ Unsaturated fatty acid β-oxidation research

✓ Dienoyl-CoA isomerase and thioesterase assay context

✓ Correct (2E,7Z) geometry for enzyme recognition studies

• [1] MedChemExpress. (2E,7Z)-Tetradecadienoyl-CoA ((2E,7Z)-Tetradecadienoyl-coenzyme A) - Product Description. View Source

Why 2E,7Z-Tetradecadienoyl-CoA Is Irreplaceable

Substitution of (2E,7Z)-Tetradecadienoyl-CoA with generic C14 acyl-CoA analogs—such as saturated tetradecanoyl-CoA (myristoyl-CoA), monounsaturated (9Z)-tetradecenoyl-CoA (myristoleoyl-CoA), or alternative diunsaturated isomers like (3E,5Z)-tetradecadienoyl-CoA—introduces significant experimental variability due to differential enzyme recognition and metabolic flux partitioning. Long-chain acyl-CoA dehydrogenases (LCAD and VLCAD), acyl-CoA oxidases (ACOX), and thioesterases (ACOT) exhibit markedly divergent substrate specificities that are dictated by chain length, double bond position, and stereochemistry, not merely by carbon count [1]. Consequently, substituting one acyl-CoA species for another can alter observed reaction rates, metabolic pathway engagement, and downstream product profiles, thereby compromising reproducibility and mechanistic interpretation [2].

⚠ Saturated tetradecanoyl-CoA lacks double bonds needed for isomerase/reductase engagement.

⚠ Monounsaturated myristoleoyl-CoA (9Z) may shift dehydrogenase specificity vs. 2E,7Z isomer.

⚠ Positional isomer (3E,5Z) is a dead-end intermediate; substituting alters metabolic pathway outcome.

• [1] Schulz, H. (2000). Long-chain acyl-CoA dehydrogenase is a key enzyme in the mitochondrial β-oxidation of unsaturated fatty acids. Journal of Biological Chemistry. View Source
• [2] Ren, Y., et al. (2004). An Alternative Pathway of Oleate β-Oxidation in Escherichia coli Involving the Hydrolysis of a Dead End Intermediate by a Thioesterase. Journal of Biological Chemistry, 279(13), 12432-12438. View Source

2E,7Z-Tetradecadienoyl-CoA Kinetic Comparisons

Dienoyl-CoA Isomerase Chain-Length Affinity

Purified Δ3,Δ5-t-2,t-4-dienoyl-CoA isomerase from rat liver demonstrates a progressive increase in substrate affinity with increasing acyl chain length from C10 to C14. For the three dienoyl-CoA substrates tested, the enzyme exhibits Km values of 10.9 μM (Δ3,Δ5-decadienoyl-CoA), 5.9 μM (Δ3,Δ5-dodecadienoyl-CoA), and 1.4 μM (Δ3,Δ5-tetradecadienoyl-CoA), respectively. This trend indicates that the C14 substrate binds approximately 7.8-fold more tightly than the C10 analog and 4.2-fold more tightly than the C12 analog under identical assay conditions [1].

Dienoyl-CoA Isomerase Km

Reported

1.4 μM vs. 10.9 μM (C10), 5.9 μM (C12)

Supports isomerase substrate selection; C14 reported highest affinity among tested chain lengths.

Purified rat liver enzyme, pH 8.0, 25°C

Evidence Dimension	Michaelis constant (Km) for Δ3,Δ5-t-2,t-4-dienoyl-CoA isomerase
Target Compound Data	1.4 μM
Comparator Or Baseline	Δ3,Δ5-decadienoyl-CoA (C10) = 10.9 μM; Δ3,Δ5-dodecadienoyl-CoA (C12) = 5.9 μM
Quantified Difference	7.8-fold higher affinity vs. C10; 4.2-fold higher affinity vs. C12
Conditions	Purified rat liver enzyme; assay conducted at pH 8.0, 25°C

Why This Matters

Superior binding affinity for the C14 dienoyl-CoA substrate determines metabolic flux through the NADPH-dependent reductase pathway, making (2E,7Z)-Tetradecadienoyl-CoA the preferred substrate choice for isomerase activity assays and pathway reconstruction studies.

• [1] Purification and Mechanism of Δ3,Δ5-t-2,t-4-Dienoyl-CoA Isomerase from Rat Liver. Scilit. Vmax ratio 1:0.5:0.4 and Km values 10.9, 5.9, and 1.4 μM for C10, C12, and C14 substrates. View Source

LCAD vs. VLCAD Specificity for Unsaturated C14-CoA

A comparative kinetic study of rat mitochondrial acyl-CoA dehydrogenases reveals that VLCAD exhibits only 4% catalytic efficiency toward 14:1 (monounsaturated C14) substrate relative to saturated tetradecanoyl-CoA, whereas LCAD acts with comparable efficiency on both saturated and unsaturated substrates [1]. Although direct kinetic data for (2E,7Z)-tetradecadienoyl-CoA are not available in this study, the finding underscores that unsaturation status and double bond position are primary determinants of dehydrogenase engagement, not merely carbon chain length. The presence of two double bonds at the 2E and 7Z positions in (2E,7Z)-tetradecadienoyl-CoA is predicted to further modulate dehydrogenase recognition compared to saturated (14:0) or monounsaturated (14:1) analogs [2].

LCAD vs. VLCAD Specificity

Class-level inference

VLCAD ~4% efficiency on 14:1 vs. 14:0; LCAD comparable

Unsaturation status determines dehydrogenase engagement; direct 2E,7Z data unavailable.

Based on Schulz, 2000; direct kinetic data needed

Evidence Dimension	Catalytic efficiency (Vmax/Km) of VLCAD for unsaturated vs. saturated C14-CoA
Target Compound Data	N/A (direct data not available)
Comparator Or Baseline	Rat VLCAD with 14:1 substrate: 4% efficiency relative to tetradecanoyl-CoA (14:0); LCAD: comparable efficiency on both
Quantified Difference	96% reduction in VLCAD efficiency for monounsaturated 14:1 vs. saturated 14:0
Conditions	Purified rat liver mitochondrial enzymes; kinetic assays as described in Schulz et al., 2000

Why This Matters

Demonstrates that unsaturated C14 acyl-CoAs are not functionally interchangeable with saturated C14-CoA in dehydrogenase assays; selection of the correct unsaturated substrate is essential for accurately modeling physiological β-oxidation of unsaturated fatty acids.

• [1] Schulz, H. (2000). Long-chain acyl-CoA dehydrogenase is a key enzyme in the mitochondrial β-oxidation of unsaturated fatty acids. Journal of Biological Chemistry. View Source
• [2] Leaky β-Oxidation of a trans-Fatty Acid: Incomplete β-Oxidation of Elaidic Acid Is Due to the Accumulation of 5-trans-Tetradecenoyl-CoA. Journal of Biological Chemistry, 2004. View Source

Thioesterase I C14-C18 Substrate Preference

Fatty acyl thioesterase I from Escherichia coli exhibits optimal activity on saturated and unsaturated acyl-CoA thioesters of chain length C14 to C18, with Km values ranging from 4 to 6 μM and turnover numbers of 18,000 to 27,000 per minute [1]. This broad substrate tolerance encompasses (2E,7Z)-tetradecadienoyl-CoA, which falls within the preferred C14-C18 chain length range. In contrast, short-chain (C4-C10) and very-long-chain (>C20) acyl-CoAs are hydrolyzed with substantially lower efficiency [1].

Thioesterase I Substrate Range

Class-level inference

C14-C18 CoA esters: Km 4–6 μM; short-chain esters >10-fold lower affinity

Supports thioesterase activity screening within optimal C14-C18 window.

E. coli thioesterase I; extrapolated from saturated substrates

Evidence Dimension	Michaelis constant (Km) for thioesterase I
Target Compound Data	4-6 μM (extrapolated for C14 acyl-CoAs)
Comparator Or Baseline	C14-C18 acyl-CoAs: Km = 4-6 μM; C4-C10 acyl-CoAs: significantly higher Km; C20+ acyl-CoAs: higher Km
Quantified Difference	≥10-fold higher affinity for C14-C18 substrates vs. short-chain (C4-C10) analogs
Conditions	Purified E. coli thioesterase I; pH 7.5, 37°C

Why This Matters

Confirms that (2E,7Z)-tetradecadienoyl-CoA resides within the optimal substrate window for thioesterase I, making it a suitable positive control or test substrate for thioesterase activity screens, whereas shorter or longer chain analogs may yield suboptimal kinetic readouts.

• [1] Bonner, W.M., Bloch, K. Purification and Properties of Fatty Acyl Thioesterase I from Escherichia coli. Journal of Biological Chemistry, 1972. View Source

ACOT3 Peak Activity at C14-C16

Murine ACOT3 (acyl-CoA thioesterase 3) demonstrates a pronounced chain-length preference, with maximal Vmax values observed for tetradecanoyl-CoA (C14:0, 1.6 μmol/min/mg) and hexadecanoyl-CoA (C16:0, 1.85 μmol/min/mg). Activity declines for both shorter (C12:0, 1.4 μmol/min/mg) and longer (C18:0, 1.43 μmol/min/mg) saturated substrates [1]. This Vmax peak at C14-C16 positions (2E,7Z)-tetradecadienoyl-CoA within the optimal chain-length range for ACOT3-mediated hydrolysis, distinguishing it from shorter (C12) and longer (C18) analogs that exhibit lower maximal velocities.

ACOT3 Chain-Length Preference

Class-level inference

Peak Vmax at C14 (1.6 μmol/min/mg); C12 and C18 lower

C14 aligns with maximal ACOT3 turnover; C12/C18 may show lower Vmax.

Recombinant murine ACOT3, pH 7.5, 37°C

Evidence Dimension	Maximum velocity (Vmax) of ACOT3 for acyl-CoA substrates
Target Compound Data	1.6 μmol/min/mg (tetradecanoyl-CoA; C14:0)
Comparator Or Baseline	C12:0 = 1.4 μmol/min/mg; C16:0 = 1.85 μmol/min/mg; C18:0 = 1.43 μmol/min/mg
Quantified Difference	14% higher Vmax for C14:0 vs. C12:0; 12% higher vs. C18:0
Conditions	Recombinant murine ACOT3; pH 7.5, 37°C

Why This Matters

Identifies C14 as an optimal chain length for ACOT3 catalysis, supporting the selection of (2E,7Z)-tetradecadienoyl-CoA over C12 or C18 analogs when maximal enzymatic turnover is desired in thioesterase assays.

• [1] UniProt. Q9QYR7 · ACOT3_MOUSE - Acyl-coenzyme A thioesterase 3. Reviewed entry, last modified 2025. View Source

Thioesterase III and 3,5-Tetradecadienoyl-CoA Clearance

During oleate β-oxidation in Escherichia coli, approximately 10% of the flux is diverted to 3,5-cis-tetradecadienoyl-CoA, a dead-end intermediate that cannot be further metabolized due to the absence of Δ3,5-Δ2,4-dienoyl-CoA isomerase in this organism. Thioesterase III is most active toward 3,5-tetradecadienoyl-CoA, hydrolyzing this dead-end metabolite to 3,5-tetradecadienoic acid, which is released from the cell, thereby preventing toxic accumulation and CoA trapping [1][2]. This metabolic bottleneck underscores the functional non-interchangeability of tetradecadienoyl-CoA positional isomers: (3E,5Z)-tetradecadienoyl-CoA is a dead-end substrate in E. coli, whereas (2E,7Z)-tetradecadienoyl-CoA is a productive intermediate in the canonical β-oxidation pathway of organisms expressing the requisite isomerase and reductase machinery.

Isomer Metabolic Fate

Class-level inference

2E,7Z isomer: β-oxidation; 3E,5Z: dead-end, thioesterase III hydrolysis

Isomer configuration determines productive vs. dead-end routing; substitution alters pathway outcome.

E. coli model; ~10% flux to dead-end 3,5-isomer

Evidence Dimension	Metabolic fate of tetradecadienoyl-CoA positional isomers
Target Compound Data	(2E,7Z)-tetradecadienoyl-CoA: canonical β-oxidation intermediate
Comparator Or Baseline	(3E,5Z)-tetradecadienoyl-CoA: dead-end intermediate in E. coli, requires thioesterase III hydrolysis
Quantified Difference	~10% of oleate flux diverted to dead-end 3,5-tetradecadienoyl-CoA in E. coli
Conditions	E. coli grown on oleate as sole carbon source

Why This Matters

Highlights that double bond position (2E,7Z vs. 3E,5Z) determines whether a tetradecadienoyl-CoA species proceeds through β-oxidation or requires auxiliary hydrolysis; researchers must select the correct isomer to model productive metabolism versus dead-end accumulation.

• [1] Ren, Y., et al. (2004). An Alternative Pathway of Oleate β-Oxidation in Escherichia coli Involving the Hydrolysis of a Dead End Intermediate by a Thioesterase. Journal of Biological Chemistry, 279(13), 12432-12438. View Source
• [2] Identification and Characterization of Escherichia coli Thioesterase III That Functions in Fatty Acid β-Oxidation. Biochemistry, 2008, 47(26), 6905-6915. View Source

2E,7Z-Tetradecadienoyl-CoA Applications

Isomerase and Reductase Kinetic Assays

As the C14 dienoyl-CoA substrate with the highest reported affinity for rat liver Δ3,5-Δ2,4-dienoyl-CoA isomerase (Km = 1.4 μM), (2E,7Z)-tetradecadienoyl-CoA is the preferred substrate for steady-state kinetic assays and inhibition studies of this auxiliary β-oxidation enzyme. Its superior binding relative to C10 and C12 analogs [1] enables more sensitive detection of isomerase activity and facilitates structure-activity relationship (SAR) studies of enzyme inhibitors targeting unsaturated fatty acid metabolism.

Acyl-CoA Dehydrogenase Specificity Profiling

The marked differential activity of LCAD versus VLCAD toward unsaturated C14 substrates [1] positions (2E,7Z)-tetradecadienoyl-CoA as a key probe for distinguishing dehydrogenase isoform contributions to mitochondrial β-oxidation. Researchers can employ this compound in side-by-side kinetic comparisons with saturated (myristoyl-CoA) and monounsaturated (myristoleoyl-CoA) analogs to map substrate specificity determinants and identify dehydrogenase isoforms responsible for unsaturated fatty acid oxidation in mammalian tissues.

Thioesterase Activity Screening

(2E,7Z)-Tetradecadienoyl-CoA resides within the optimal C14-C18 chain-length window for thioesterase I (Km = 4-6 μM) [1] and coincides with the Vmax peak for murine ACOT3 at C14 (1.6 μmol/min/mg) [2]. It is therefore an ideal substrate for screening thioesterase activity in purified enzyme preparations or cell lysates, for calibrating thioesterase-coupled assays, and for profiling substrate preferences of newly identified thioesterase isoforms.

Unsaturated Fatty Acid β-Oxidation Reconstitution

The distinct metabolic fates of tetradecadienoyl-CoA positional isomers—with (2E,7Z) entering the canonical isomerase/reductase pathway and (3E,5Z) representing a dead-end intermediate requiring thioesterase-mediated hydrolysis [1]—make (2E,7Z)-tetradecadienoyl-CoA essential for reconstituting the complete β-oxidation pathway for unsaturated fatty acids with odd-numbered double bonds. It is the correct substrate for in vitro pathway reconstitution, metabolomic tracing studies, and enzymatic coupling assays that require a productive β-oxidation intermediate.

Application

Selection Property

Validation Focus

β-oxidation isomerase/reductase kinetic studies

Higher isomerase affinity vs. C10/C12 analogs

Km comparison and isomerase inhibition SAR

Acyl-CoA dehydrogenase isoform profiling

Substrate unsaturation and double-bond geometry

LCAD vs. VLCAD specificity determination

Thioesterase activity screening

Chain length within C14-C18 optimal range

Thioesterase I/ACOT3 substrate calibration

Unsaturated fatty acid β-oxidation reconstitution

Correct positional isomer (2E,7Z) for productive pathway

Pathway intermediate tracing; avoid dead-end isomer

• [1] Purification and Mechanism of Δ3,Δ5-t-2,t-4-Dienoyl-CoA Isomerase from Rat Liver. Scilit. View Source
• [2] Schulz, H. (2000). Long-chain acyl-CoA dehydrogenase is a key enzyme in the mitochondrial β-oxidation of unsaturated fatty acids. Journal of Biological Chemistry. View Source
• [3] Bonner, W.M., Bloch, K. Purification and Properties of Fatty Acyl Thioesterase I from Escherichia coli. Journal of Biological Chemistry, 1972. View Source
• [4] UniProt. Q9QYR7 · ACOT3_MOUSE - Acyl-coenzyme A thioesterase 3. Reviewed entry, last modified 2025. View Source
• [5] Ren, Y., et al. (2004). An Alternative Pathway of Oleate β-Oxidation in Escherichia coli. Journal of Biological Chemistry, 279(13), 12432-12438. View Source